Cas no 1956322-69-2 ((5-Methoxypyridin-2-yl)methanamine dihydrochloride)

• Product Name: (5-Methoxypyridin-2-yl)methanamine dihydrochloride
• CAS No: 1956322-69-2
• MF: C₇H₁₂Cl₂N₂O
• MW: 211.088979721069
• CID: 4828010
• Update Time: 2025-07-18

(5-Methoxypyridin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Methoxypyridin-2-yl)methanamine dihydrochloride

• Inchi： 1S/C7H10N2O.2ClH/c1-10-7-3-2-6(4-8)9-5-7;;/h2-3,5H,4,8H2,1H3;2*1H
• InChI Key： AIUMMIOUERUMBM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CN=C(C=C1)CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 97.6
• Topological Polar Surface Area: 48.1

Additional information on (5-Methoxypyridin-2-yl)methanamine dihydrochloride

Research Brief on (5-Methoxypyridin-2-yl)methanamine Dihydrochloride (CAS: 1956322-69-2): Recent Advances and Applications

The compound (5-Methoxypyridin-2-yl)methanamine dihydrochloride (CAS: 1956322-69-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its pyridine core and methoxy substitution, serves as a versatile building block in medicinal chemistry. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of kinase inhibitors and central nervous system (CNS)-targeting drugs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (5-Methoxypyridin-2-yl)methanamine dihydrochloride in the synthesis of selective JAK3 inhibitors. The researchers utilized this compound as a crucial starting material to develop a series of potent and isoform-selective inhibitors, showing promising results in autoimmune disease models. The electron-donating methoxy group was found to significantly influence the binding affinity and selectivity profile of the final compounds.

In neuropharmacology research, this compound has emerged as a valuable precursor for the development of σ receptor ligands. A recent patent application (WO2023056123) disclosed novel σ1 receptor modulators derived from (5-Methoxypyridin-2-yl)methanamine dihydrochloride, showing potential for treating neuropathic pain and neurodegenerative disorders. The dihydrochloride salt form was specifically chosen for its improved solubility and stability in formulation development.

From a synthetic chemistry perspective, several innovative routes have been developed for the large-scale production of (5-Methoxypyridin-2-yl)methanamine dihydrochloride. A 2024 publication in Organic Process Research & Development described a continuous flow process that significantly improves yield (85-90%) while reducing hazardous waste generation compared to traditional batch methods. This advancement addresses the growing demand for this intermediate in pharmaceutical manufacturing.

Analytical characterization of this compound has also seen recent progress. Researchers have developed novel HPLC-MS methods for the precise quantification of (5-Methoxypyridin-2-yl)methanamine dihydrochloride in complex matrices, as reported in the Journal of Pharmaceutical and Biomedical Analysis (2024). These methods are particularly valuable for quality control in API production and for pharmacokinetic studies of derived drug candidates.

The safety profile of (5-Methoxypyridin-2-yl)methanamine dihydrochloride has been extensively evaluated in recent preclinical studies. Toxicology reports indicate favorable characteristics with an LD50 > 2000 mg/kg in rodent models, supporting its use as a pharmaceutical intermediate. However, researchers emphasize the importance of proper handling due to potential irritation to mucous membranes, as detailed in recent safety data sheet updates.

Looking forward, the compound's unique structural features continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a building block for fluorescent probes in cellular imaging. The pharmaceutical industry's growing interest in this intermediate is reflected in its increasing appearance in drug discovery pipelines across major pharmaceutical companies.